N-(3-chloro-4-methoxyphenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide

• IUPAC Name: N'-(3-chloro-4-methoxyphenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C19H21ClN2O5/c1-25-15-7-5-13(11-14(15)20)22-19(24)18(23)21-9-8-12-4-6-16(26-2)17(10-12)27-3/h4-7,10-11H,8-9H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: QYLLLJQODMQAPG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C(=O)NC2=CC(=C(C=C2)OC)Cl)OC
• Molecular Formula: C19H21ClN2O5
• Molecular Weight: 392.8 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide is a useful research compound. Its molecular formula is C19H21ClN2O5 and its molecular weight is 392.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 392.1138995 g/mol and the complexity rating of the compound is 493. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Reactions

• Synthesis Techniques and Chemical Reactions : Studies demonstrate various synthesis techniques and chemical reactions involving related compounds, emphasizing the versatility and reactivity of these molecules. For instance, the reaction of acetylenecarboxylic acid with amines reaffirms the enamine structure facilitated by intramolecular hydrogen bonding, highlighting the chemical behavior and potential applications in synthetic chemistry (Iwanami, 1971).

Biological Studies

• Metabolic Studies : Research on methoxychlor and its contaminants reveals insights into estrogenic and proestrogenic properties, showcasing how structural modifications can impact biological activity. This type of study underscores the importance of understanding the metabolic pathways and transformations of chemical compounds for their potential therapeutic applications (Bulger, Feil, & Kupfer, 1985).

Pharmacological Implications

• Pharmacology and Toxicology : Investigations into novel psychoactive substances, such as NBOMes, provide critical information on their pharmacological effects and toxicological profiles. This research is essential for assessing the safety and potential therapeutic uses of chemical compounds (Isbister, Poklis, Poklis, & Grice, 2015).

Environmental and Analytical Chemistry

• Analytical Methods for Compound Detection : Techniques for identifying and quantifying psychoactive substances in biological samples are crucial for forensic and clinical toxicology. The development of high-performance liquid chromatography tandem mass spectrometry methods exemplifies the analytical applications of chemical knowledge in real-world scenarios (Poklis, Charles, Wolf, & Poklis, 2013).